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Compound of Interest

Compound Name: Flazasulfuron

Introduction

Flazasulfuron is a potent sulfonylurea herbicide used for the selective pre- and post-
emergence control of a wide range of grass and broadleaf weeds in various crops.[1][2] Its
mode of action involves the inhibition of the acetolactate synthase (ALS) enzyme, which is
crucial for the synthesis of branched-chain amino acids in plants.[1][2] Monitoring its residue
levels in plant tissues is essential for ensuring food safety and environmental protection. This
document provides detailed analytical methods and protocols for the determination of
flazasulfuron in plant tissues, intended for researchers, scientists, and professionals in drug
development and food safety.

The methods described herein are primarily based on liquid chromatography coupled with
tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific technique for pesticide
residue analysis.[3] The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method is highlighted as an efficient extraction and clean-up procedure.[4][5][6][7]

Mechanism of Action of Flazasulfuron

Flazasulfuron is absorbed by the leaves and roots of plants and translocated to the
meristematic tissues.[1][2] In these tissues, it inhibits the acetolactate synthase (ALS) enzyme,
a key component in the biosynthesis of essential branched-chain amino acids: valine, leucine,
and isoleucine.[1][7] This inhibition leads to the cessation of cell division and plant growth,
ultimately causing weed death.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b046402?utm_src=pdf-interest
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.iskweb.co.jp/eng/products/pdf/flazasulfuron.pdf
https://www.iskbc.com/wp-content/uploads/2016/03/flazasulfuron.pdf
https://www.iskweb.co.jp/eng/products/pdf/flazasulfuron.pdf
https://www.iskbc.com/wp-content/uploads/2016/03/flazasulfuron.pdf
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://skyfox.co/wp-content/uploads/2018/03/10.9379-sfjal-122057-001-0081-x.pdf
https://www.mdpi.com/1420-3049/30/4/852
https://www.researchgate.net/publication/388938602_Simultaneous_Determination_of_Six_Acidic_Herbicides_and_Metabolites_in_Plant_Origin_Matrices_by_QuEChERS-UPLC-MSMS
https://www.researchgate.net/figure/Matrix-effect-of-sulfonylureas-in-the-QuEChERS-method-wheat-at-005mgkg-fortification_fig4_303849629
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522540/
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.benchchem.com/product/b046402?utm_src=pdf-body
https://www.iskweb.co.jp/eng/products/pdf/flazasulfuron.pdf
https://www.iskbc.com/wp-content/uploads/2016/03/flazasulfuron.pdf
https://www.iskweb.co.jp/eng/products/pdf/flazasulfuron.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4522540/
https://www.iskbc.com/wp-content/uploads/2016/03/flazasulfuron.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Sample Homogenization

'

QUEChERS Extraction
(Acetonitrile + Salts)

;

Centrifugation

'

Dispersive SPE Cleanup
(PSA + MgS04)

'

Centrifugation

'

Final Extract

Instrumential Analysis

Data Prcessing

Quantification

(Matrix-Matched Calibration)

Reporting Results

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b046402?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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